Cas no 84289-01-0 (6,7-dichloroquinoline-5,8-dione 1-oxide)

6,7-dichloroquinoline-5,8-dione 1-oxide structure
84289-01-0 structure
Product Name:6,7-dichloroquinoline-5,8-dione 1-oxide
CAS No:84289-01-0
MF:C9H3Cl2NO3
MW:244.031020402908
CID:1822583
PubChem ID:150080
Update Time:2025-04-21

6,7-dichloroquinoline-5,8-dione 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 6,7-dichloroquinoline-5,8-dione 1-oxide
    • 5,8-Quinolinedione, 6,7-dichloro-, 1-oxide
    • 6,7-Dichloro-5,8-quinolinedione 1-oxide
    • 6,7-dichloro-1-oxidoquinolin-1-ium-5,8-dione
    • DTXSID50233245
    • 84289-01-0
    • Inchi: 1S/C9H3Cl2NO3/c10-5-6(11)9(14)7-4(8(5)13)2-1-3-12(7)15/h1-3H
    • InChI Key: YTBFFBZWASJMPJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C2=CC=C[N+](=C2C1=O)[O-])=O)Cl

Computed Properties

  • Exact Mass: 242.9489983g/mol
  • Monoisotopic Mass: 242.9489983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 59.6Ų
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